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Compound of Interest

Compound Name: Isophorone-d8

Cat. No.: B577046

An In-depth Technical Guide to the Chemical Properties of Isophorone-d8

This guide provides a comprehensive overview of the chemical and physical properties of
Isophorone-d8, tailored for researchers, scientists, and professionals in drug development.
Isophorone-d8 is a deuterated analog of Isophorone, where eight hydrogen atoms have been
replaced by deuterium. This isotopic labeling makes it an invaluable tool in various analytical
and research applications, particularly in pharmacokinetic and metabolic studies where it can
be used as an internal standard for quantitative analysis.[1]

Core Chemical and Physical Properties

The fundamental properties of Isophorone-d8 are summarized below. These characteristics
are essential for its handling, storage, and application in experimental settings.
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Property

Value

Molecular Formula

CoHeDsO[1]

Molecular Weight 146.26 g/mol [2]

Exact Mass 146.1547 u[2]

CAS Number 14397-59-2[1][2][3][4]

Density 0.9 £0.1 g/cm3[1]

Boiling Point 215.2 £ 0.0 °C at 760 mmHg[1]
Flash Point 84.4 °C[1]

Vapor Pressure

0.2 + 0.4 mmHg at 25°C[1]

LogP

2.07[1]

Index of Refraction

1.455[1]

Appearance Colorless to pale yellow liquid[5]
Odor Mint-like or camphor-like[5][6]
Synonyms:

e 2-Cyclohexen-1-one-2,4,4,6,6-d5, 5,5-dimethyl-3-(methyl-d3)[4]

e 2,4,4,6,6-Pentadeuterio-5,5-dimethyl-3-trideuteriomethyl-cyclohex-2-enone[1]

Experimental Protocols & Methodologies
Safe Handling and Storage Protocol

Given its chemical nature, proper handling of Isophorone-d8 is crucial. The following protocols

are derived from safety data sheets (SDS) for Isophorone and its deuterated analog.

e Handling:

o Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE),

including protective gloves, clothing, and eye/face protection.[5]
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o Avoid breathing vapors or mist. Use only in a well-ventilated area or with appropriate
exhaust ventilation.[5][7]

o Keep away from sources of ignition such as heat, sparks, and open flames.[5] Grounding
and bonding techniques should be used when transferring the liquid to prevent static
discharge.[8]

o Do not eat, drink, or smoke when using this product.[7]
e Storage:
o Store in a cool, dry, and well-ventilented place at room temperature.[5][7]

o Keep the container tightly closed and protected from heat, ignition sources, and direct
sunlight.[5][8]

o Store locked up and away from incompatible materials like strong oxidants, strong bases,
and amines.[7][9]

Analytical Protocol: Quantification using GC-FID

While a specific protocol for Isophorone-d8 is not detailed in the provided literature, a standard
method for its non-deuterated counterpart, Isophorone, can be adapted. The following
methodology is based on the NIOSH 2508 method for Isophorone analysis.[10] Isophorone-
d8's primary use is as an internal standard, where a known quantity is added to a sample to
enable precise quantification of the non-deuterated Isophorone.

o Objective: To quantify the concentration of Isophorone in a sample using Isophorone-d8 as
an internal standard.

e Instrumentation: Gas Chromatograph with a Flame lonization Detector (GC-FID).[10]
o Methodology:

o Sample Preparation: A known amount of the Isophorone-d8 internal standard is spiked
into the sample containing the Isophorone analyte.

o Extraction: The sample is extracted with a suitable solvent (e.g., carbon disulfide).
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[e]

Injection: A small volume (e.g., 1-5 pL) of the extracted sample is injected into the GC.

o Chromatography: The components are separated on a capillary column (e.g., fused silica).
Due to the deuterium labeling, Isophorone-d8 will have a slightly different retention time
than Isophorone, allowing for their separation and individual detection.

o Detection: The Flame lonization Detector (FID) generates a signal proportional to the
amount of each compound as it elutes from the column.

o Quantification: The ratio of the peak area of the Isophorone analyte to the peak area of the
Isophorone-d8 internal standard is calculated. This ratio is then compared to a calibration
curve generated from standards with known concentrations to determine the exact
guantity of Isophorone in the original sample.

Visualizing Logical and Experimental Workflows

Diagrams created using the DOT language provide clear visual representations of key
processes involving Isophorone-d8.
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Workflow for Pharmacokinetic Study using Isophorone-d8
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Caption: Use of Isophorone-d8 as an internal standard in a typical pharmacokinetic workflow.
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General Spectroscopic Analysis Workflow
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Caption: A generalized workflow for the spectroscopic analysis of a chemical compound like
Isophorone-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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